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Compound of Interest

Compound Name: DC-Y13-27

Cat. No.: B10857450

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational procedures, and

disposal plans for the YTHDF2 inhibitor, DC-Y13-27. Adherence to these guidelines is critical to

ensure personal safety and maintain a secure laboratory environment.

Immediate Safety and Hazard Information
DC-Y13-27 is a potent bioactive small molecule that requires careful handling. The primary

hazards associated with this compound are summarized below.

Hazard Identification:
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Hazard Class GHS Pictogram Signal Word Hazard Statements

Acute Toxicity, Oral

(Category 4)
GHS07 Warning

H302: Harmful if

swallowed.

Skin Irritation

(Category 2)
GHS07 Warning

H315: Causes skin

irritation.

Eye Irritation

(Category 2A)
GHS07 Warning

H319: Causes serious

eye irritation.

Precautionary Statements:
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Code Statement

P264 Wash skin thoroughly after handling.

P270
Do not eat, drink or smoke when using this

product.

P280
Wear protective gloves/protective clothing/eye

protection/face protection.

P301+P312
IF SWALLOWED: Call a POISON

CENTER/doctor if you feel unwell.

P330 Rinse mouth.

P302+P352
IF ON SKIN: Wash with plenty of soap and

water.

P332+P313
If skin irritation occurs: Get medical

advice/attention.

P362
Take off contaminated clothing and wash before

reuse.

P305+P351+P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

P337+P313
If eye irritation persists: Get medical

advice/attention.

P501
Dispose of contents/container to an approved

waste disposal plant.

Personal Protective Equipment (PPE)
Strict adherence to the following PPE guidelines is mandatory when handling DC-Y13-27 in its

solid form or in solution.
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PPE Category Specific Requirements

Hand Protection

Chemical-resistant gloves (e.g., nitrile rubber,

minimum thickness 0.11 mm). Change gloves

immediately if contaminated.

Eye/Face Protection
Safety glasses with side-shields or goggles. Use

a face shield if there is a risk of splashing.

Skin and Body Protection
Laboratory coat. Consider a chemical-resistant

apron and arm covers for larger quantities.

Respiratory Protection

Not required for normal handling of small

quantities. If generating dust or aerosols, use a

NIOSH-approved respirator with a P95 (US) or

P2 (EU EN 143) particle filter.

Operational and Handling Procedures
Workflow for Handling DC-Y13-27:
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Caption: Standard workflow for the safe handling of DC-Y13-27.

Step-by-Step Handling Protocol:

Preparation of Stock Solutions:
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Perform all weighing and solution preparation in a chemical fume hood or a ventilated

balance enclosure.

DC-Y13-27 is soluble in DMSO. For a 10 mM stock solution, dissolve 2.70 mg of DC-Y13-
27 (MW: 270.31 g/mol ) in 1 mL of DMSO.

Ensure the vial is tightly sealed after use.

Storage:

Store the solid compound at -20°C for long-term stability (up to 2 years).

Store stock solutions in DMSO at -20°C for up to one month or at -80°C for up to six

months.[1]

Before use, allow the product to equilibrate to room temperature for at least one hour

before opening the vial.[1]

Use in Cell Culture:

When treating cells, dilute the DMSO stock solution with cell culture medium to the desired

final concentration (e.g., 10-50 µM).

The final concentration of DMSO in the culture medium should be kept low (typically

<0.5%) to avoid solvent-induced cytotoxicity.

Use in In Vivo Studies:

For animal studies, the formulation of the dosing solution is critical. A common vehicle is

10% DMSO in saline or corn oil.

The final DMSO concentration should be minimized to avoid toxicity to the animal.

Administer the compound via the desired route (e.g., intravenous, intraperitoneal, or

subcutaneous injection) using appropriate animal handling and safety procedures.

Disposal Plan
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Proper disposal of DC-Y13-27 and contaminated materials is crucial to prevent environmental

contamination and accidental exposure.

Waste Segregation and Disposal Procedures:

Waste Type Disposal Procedure

Solid DC-Y13-27 Powder

Dispose of as hazardous chemical waste in a

clearly labeled, sealed container. Follow your

institution's guidelines for cytotoxic or hazardous

chemical waste disposal.

Contaminated Labware (pipette tips, tubes, etc.)

Collect in a designated, sealed biohazard or

chemical waste bag. Treat as hazardous

chemical waste.

Liquid Waste (unused solutions, contaminated

media)

Collect in a labeled, sealed, and chemical-

resistant waste container. Do not pour down the

drain. Dispose of as hazardous chemical waste.

Contaminated PPE (gloves, lab coat)
Remove carefully to avoid skin contact. Dispose

of in a designated hazardous waste container.

Experimental Protocols
In Vitro Cell-Based Assay
This protocol outlines a general procedure for treating adherent cancer cell lines with DC-Y13-
27 to assess its effects on cell viability.

Materials:

Adherent cancer cell line (e.g., HeLa, A549)

Complete cell culture medium (e.g., DMEM with 10% FBS)

DC-Y13-27 stock solution (10 mM in DMSO)

96-well plates
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Cell viability reagent (e.g., MTT, PrestoBlue)

Plate reader

Procedure:

Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to

adhere overnight.

Prepare serial dilutions of DC-Y13-27 in complete culture medium from the 10 mM stock

solution. Ensure the final DMSO concentration is consistent across all wells and does not

exceed 0.5%.

Remove the old medium from the cells and add 100 µL of the medium containing the

different concentrations of DC-Y13-27. Include a vehicle control (medium with the same

concentration of DMSO).

Incubate the plate for the desired time period (e.g., 24, 48, or 72 hours) at 37°C and 5%

CO₂.

Add the cell viability reagent to each well according to the manufacturer's instructions.

Incubate for the recommended time.

Measure the absorbance or fluorescence using a plate reader at the appropriate wavelength.

Calculate cell viability as a percentage of the vehicle-treated control.

YTHDF2 Signaling Pathway
DC-Y13-27 inhibits the m6A reader protein YTHDF2. YTHDF2 typically promotes the

degradation of m6A-modified mRNAs. By inhibiting YTHDF2, DC-Y13-27 can lead to the

stabilization and increased expression of target mRNAs, thereby affecting various downstream

signaling pathways.
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Caption: Simplified signaling pathway affected by DC-Y13-27.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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